Cas no 22082-42-4 (1-Methoxy-1-(methylsulfanyl)propadiene)

• Product Name: 1-Methoxy-1-(methylsulfanyl)propadiene
• CAS No: 22082-42-4
• MF: C₅H₈OS
• MW: 116.181420326233
• CID: 2836299
• PubChem ID: 15142253
• Update Time: 2025-04-21

1-Methoxy-1-(methylsulfanyl)propadiene Chemical and Physical Properties

Names and Identifiers

• DTXCID40519747
• DTXSID20568975
• 22082-42-4
• 1-Methoxy-1-(methylsulfanyl)propadiene

• Inchi： 1S/C5H8OS/c1-4-5(6-2)7-3/h1H2,2-3H3
• InChI Key： BCLXZEXBWGTMSR-UHFFFAOYSA-N
• SMILES： S(C)C(=C=C)OC

Computed Properties

• Exact Mass: 116.02958605g/mol
• Monoisotopic Mass: 116.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals